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Abstract

The myelin oligodendrocyte glycoprotein (MOG) peptide 35-55 is a critical immunodominant
epitope implicated in the pathogenesis of multiple sclerosis (MS) and its primary animal model,
experimental autoimmune encephalomyelitis (EAE). This guide provides a comprehensive
technical overview of the immunogenic determinants of MOG peptide 35-55, focusing on its
role in eliciting both T-cell and B-cell mediated immune responses. We delve into the key
residues for T-cell activation, its binding to major histocompatibility complex (MHC) class |l
molecules, and the subsequent signaling pathways that drive neuroinflammation. Detailed
experimental protocols and quantitative data are presented to facilitate further research and the
development of novel therapeutic strategies targeting autoimmune demyelination.

Introduction

Myelin oligodendrocyte glycoprotein is a key autoantigen in MS, and the MOG 35-55 peptide is
widely used to induce EAE in rodents, particularly in the C57BL/6 mouse strain.[1][2] This
model is instrumental in dissecting the cellular and molecular mechanisms that underpin the
autoimmune attack on the central nervous system (CNS). Understanding the precise
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immunogenic determinants of this peptide is crucial for the development of antigen-specific
therapies aimed at inducing tolerance and mitigating disease progression.

T-Cell Imnmunogenic Determinants
Core T-Cell Epitope and MHC Restriction

The encephalitogenic activity of MOG 35-55 is primarily attributed to its recognition by CD4+ T
helper (Th) cells. In C57BL/6 mice, which express the H-2"b MHC haplotype, the immune
response to MOG 35-55 is restricted by the I-A”b MHC class Il molecule.[1] The core T-cell
epitope has been mapped to residues 38-49, with some studies also identifying the 40-48
region as critical for T-cell activation.[1]

Key Residues for T-Cell Activation and MHC Binding

Molecular dynamics simulations and mutagenesis studies have identified several key amino
acid residues within the MOG 35-55 sequence that are critical for its interaction with the T-cell
receptor (TCR) and the I-A”b molecule.[3] Specifically, Tyrosine (Tyr) at position 40 is a key
anchor residue for binding to the MHC class Il molecule.[3] Arginine (Arg) at positions 41 and
46, and Phenylalanine (Phe) at position 44 have been identified as primary TCR contact
residues essential for the activation of encephalitogenic T-cells.[3]

Species-Specific Differences in Immunogenicity

A notable difference exists between the human and rodent MOG 35-55 sequences at position
42, with a Proline (Pro) in humans and a Serine (Ser) in mice and rats.[4] This single amino
acid substitution significantly attenuates the encephalitogenicity of the human MOG 35-55
peptide in C57BL/6 mice. While the human peptide is still immunogenic, it induces a B-cell
dependent EAE, in contrast to the T-cell driven disease induced by the rodent peptide.[4]

B-Cell Inmunogenic Determinants

Immunization with MOG 35-55 also elicits a robust B-cell response, leading to the production of
anti-MOG antibodies.[2][5] These antibodies are thought to contribute to demyelination and
disease progression. Fine epitope mapping has revealed that the primary B-cell epitopes within
the MOG 35-55 peptide are located at residues 37-46 and, to a lesser extent, 43-50 in Lewis
rats.[5] The antibody response is highly specific to the MOG 35-55 sequence, with no
significant cross-reactivity to other MOG peptides observed.[5][6]
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Quantitative Data on Immune Responses
Table 1: T-Cell Proliferation in Response to MOG 35-55
Restimulation

Proliferation

Cell Source Stimulation ) Value Reference
Metric

~3-fold decrease

Splenocytes MOG 35-55 (20 ) ) )
) Stimulation Index  with estrogen [7]
(EAE mice) pg/mL)
treatment
Splenocytes MOG 35-55 (10 ) ) N
] Stimulation Index  Not specified [819]
(EAE mice) pg/mL)
o ~15,000
[3H]-thymidine
Splenocytes MOG 35-55 (50 ] ) (untreated) vs
] incorporation [10]
(EAE mice) pg/mL) ~5,000
(cpm) :
(tolerized)
[3H]-thymidine
CD4+ T cells MOG 35-55 (20 ] )
] incorporation 63,953 + 3284 [11]
(EAE mice) pg/mL)
(cpm)
[3H]-thymidine
CD8+ T cells MOG 35-55 (20 ] )
) incorporation 21,526 £ 1236 [11]
(EAE mice) pg/mL)

(cpm)

Table 2: Cytokine Production by Splenocytes from EAE
Mice upon MOG 35-55 Restimulation
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Concentration Concentration
Cytokine (pg/mL) - EAE (pg/mL) - Reference
Control Tolerized/Treated
IFN-y 1503.5 + 123.5 621.1 +141.3
IL-17 2102.8 £ 306.2 649.5 + 69.3 [8]
IL-10 8.4+12.0 129.4 + 16.8 [8]
IL-27p28 425.5 + 80.6 1152.5 + 208.3 [8]
IFN-y (CD4+ T cells) 1451.3 + 59.4 - [11]
IL-4 (CD4+ T cells) 298.6 + 7.7 - [11]
IFN-y (CD8+ T cells) 803.3 +39.2 - [11]
IL-4 (CD8+ T cells) 2455+ 11.8 - [11]
85 £ 57 (Calcium
IFN-y 1492 + 443 [12]
treated)

~50 (Estrogen
IL-6 ~150

treated)
~50 (Estrogen
TNF-a ~125 [7]
treated)
~300 (Estrogen
TGF-B ~150 [7]

treated)

Signaling Pathways in MOG 35-55 Induced EAE

The pathogenesis of EAE induced by MOG 35-55 is predominantly driven by Thl and Th17
cells.

e Th1l Cell Differentiation and Function: Upon activation by antigen-presenting cells (APCs)
presenting the MOG 35-55 peptide, naive CD4+ T cells, in the presence of Interleukin-12 (IL-
12), differentiate into Thl cells. This process is driven by the transcription factor T-bet. Thl
cells produce pro-inflammatory cytokines, most notably Interferon-gamma (IFN-y), which
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activates macrophages and enhances MHC expression, thereby amplifying the autoimmune
response.

Th17 Cell Differentiation and Function: The differentiation of Th17 cells is induced by a
combination of Transforming growth factor-beta (TGF-3) and IL-6. The lineage-specific
transcription factor for Th17 cells is RORyt. Th17 cells are potent inducers of tissue
inflammation through the secretion of cytokines such as IL-17A, IL-17F, IL-21, and IL-22. IL-
23 is crucial for the expansion and stabilization of the Th17 phenotype.
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Caption: Thl and Th17 signaling pathways in MOG 35-55 induced EAE.

Experimental Protocols
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T-Cell Proliferation Assay ([3H]-Thymidine
Incorporation)

Cell Preparation: Isolate splenocytes or lymph node cells from immunized mice and prepare
a single-cell suspension.

Cell Culture: Plate 2 x 105 cells per well in a 96-well round-bottom plate in complete RPMI-
1640 medium.

Stimulation: Add MOG 35-55 peptide to the wells at various concentrations (e.g., 0, 10, 20,
50 pg/mL). Include a positive control (e.g., Concanavalin A) and a negative control (medium
alone).

Incubation: Incubate the plates for 72 hours at 37°C in a humidified 5% CO2 incubator.

Radiolabeling: Add 1 pCi of [3H]-thymidine to each well and incubate for an additional 18-24
hours.

Harvesting and Measurement: Harvest the cells onto glass fiber filters and measure the
incorporated radioactivity using a scintillation counter. Data is typically expressed as counts
per minute (cpm) or as a stimulation index (cpm of stimulated cells / cpm of unstimulated
cells).

Cytokine Quantification by ELISA

Sample Collection: Collect supernatants from T-cell proliferation assays (after 48-72 hours of
stimulation) or prepare lysates from CNS tissue.

ELISA Plate Coating: Coat a 96-well ELISA plate with a capture antibody specific for the
cytokine of interest (e.g., anti-mouse IFN-y) overnight at 4°C.

Blocking: Wash the plate and block non-specific binding sites with a blocking buffer (e.g., 1%
BSA in PBS) for 1-2 hours at room temperature.

Sample and Standard Incubation: Add diluted samples and a serial dilution of the
recombinant cytokine standard to the wells and incubate for 2 hours at room temperature.
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o Detection Antibody: Wash the plate and add a biotinylated detection antibody specific for the
cytokine. Incubate for 1-2 hours at room temperature.

e Enzyme Conjugate: Wash the plate and add streptavidin-horseradish peroxidase (HRP)
conjugate. Incubate for 30 minutes at room temperature in the dark.

e Substrate and Measurement: Wash the plate and add a substrate solution (e.g., TMB). Stop
the reaction with a stop solution and measure the absorbance at 450 nm using a microplate

reader.

o Data Analysis: Calculate the cytokine concentration in the samples by interpolating from the

standard curve.

Induction of Experimental Autoimmune
Encephalomyelitis (EAE)
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Caption: Workflow for the induction of EAE using MOG 35-55 peptide.
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Conclusion

The MOG 35-55 peptide remains an indispensable tool for studying the immunopathogenesis
of multiple sclerosis. A thorough understanding of its T-cell and B-cell epitopes, key residues for
immune recognition, and the downstream signaling pathways is fundamental for the
development of targeted immunotherapies. The quantitative data and detailed protocols
provided in this guide serve as a valuable resource for researchers in the field, aiming to
facilitate the design of experiments that will further unravel the complexities of autoimmune
neuroinflammation and pave the way for novel therapeutic interventions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. academic.oup.com [academic.oup.com]

2. MOG 35-55 Peptide — Key Epitope in MS Research | p&e [peptides.de]

3. Molecular dynamics at the receptor level of immunodominant myelin oligodendrocyte
glycoprotein 35-55 epitope implicated in multiple sclerosis [pubmed.ncbi.nlm.nih.gov]

¢ 4. MOG (35-55) human peptide MEVGWYRPPFSRVVHLYRNGK [sb-peptide.com]

¢ 5. Analysis of the fine B cell specificity during the chronic/relapsing course of a multiple
sclerosis-like disease in Lewis rats injected with the encephalitogenic myelin oligodendrocyte
glycoprotein peptide 35-55 - PubMed [pubmed.ncbi.nim.nih.gov]

e 6. Epitope mapping of anti-myelin oligodendrocyte glycoprotein (MOG) antibodies in a
mouse model of multiple sclerosis: microwave-assisted synthesis of the peptide antigens
and ELISA screening - PubMed [pubmed.ncbi.nlm.nih.gov]

¢ 7. tandfonline.com [tandfonline.com]

e 8. MOG35-55 i.v suppresses experimental autoimmune encephalomyelitis partially through
modulation of Th17 and JAK/STATs pathways - PMC [pmc.ncbi.nlm.nih.gov]

¢ 9. Antigen-specific modulation of chronic experimental autoimmune encephalomyelitis in
humanized mice by TCR-like antibody targeting autoreactive T-cell epitope | Life Science
Alliance [life-science-alliance.org]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b15952585?utm_src=pdf-custom-synthesis#bc-rfq
https://academic.oup.com/immunohorizons/article/8/9/729/7952835
https://www.peptides.de/MOG-35-55/EP02030-1
https://pubmed.ncbi.nlm.nih.gov/27388119/
https://pubmed.ncbi.nlm.nih.gov/27388119/
https://www.sb-peptide.com/project/mog-35-55-human-peptide-mevgwyrppfsrvvhlyrngk/
https://pubmed.ncbi.nlm.nih.gov/8752946/
https://pubmed.ncbi.nlm.nih.gov/8752946/
https://pubmed.ncbi.nlm.nih.gov/8752946/
https://pubmed.ncbi.nlm.nih.gov/26663200/
https://pubmed.ncbi.nlm.nih.gov/26663200/
https://pubmed.ncbi.nlm.nih.gov/26663200/
https://www.tandfonline.com/doi/full/10.1080/1547691X.2016.1223768
https://pmc.ncbi.nlm.nih.gov/articles/PMC3487476/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3487476/
https://www.life-science-alliance.org/content/8/1/e202402996
https://www.life-science-alliance.org/content/8/1/e202402996
https://www.life-science-alliance.org/content/8/1/e202402996
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15952585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 10. Oral Tolerance Induction in Experimental Autoimmune Encephalomyelitis with Candida
utilis Expressing the Immunogenic MOG35-55 Peptide | PLOS One [journals.plos.org]

e 11. mednexus.org [mednexus.org]
e 12. researchgate.net [researchgate.net]

o To cite this document: BenchChem. [Immunogenic Determinants of MOG Peptide 35-55: An
In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15952585/docs#immunogenic-determinants-of-mog-
peptide-35-55-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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